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Compound of Interest

Compound Name:
Ethyl 3-

(methylthio)benzoylformate

Cat. No.: B2838971 Get Quote

A Note on the Compound Name: This technical guide focuses on Ethyl 3-

(methylthio)propionate. While the initial request specified "Ethyl 3-
(methylthio)benzoylformate," extensive searches yielded no commercially available

compound or scientific literature under that name. It is highly probable that the intended

compound of interest was Ethyl 3-(methylthio)propionate, a well-documented and commercially

available substance.

This guide is intended for researchers, scientists, and professionals in drug development and

other relevant fields, providing comprehensive information on the commercial suppliers,

physicochemical properties, synthesis, and analysis of Ethyl 3-(methylthio)propionate.

Commercial Suppliers
Ethyl 3-(methylthio)propionate is available from various chemical suppliers, often in different

grades for research and industrial applications. Key suppliers include:

Sigma-Aldrich (now part of MilliporeSigma): Offers the compound in various purities,

including grades suitable for flavors and fragrances.[1]

TCI (Tokyo Chemical Industry): Provides Ethyl 3-(methylthio)propionate, with specifications

on purity available on their website.
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Amitychem: A China-based manufacturer and supplier of a range of chemicals, including

Ethyl 3-(methylthio)propionate.[2]

AK Scientific, Inc. (AKSci): Supplies a range of reagents for research and development,

including this compound.[3]

Santa Cruz Biotechnology: Offers Ethyl 3-(methylthio)propionate for research purposes.[4]

Ventos: A supplier specializing in flavor and fragrance ingredients.[5]

Lab Pro Inc.: Distributes laboratory chemicals and supplies, including Ethyl 3-

(methylthio)propionate.[6]

The Good Scents Company: While not a direct seller, it provides extensive information on

the compound and lists various suppliers.[7]

ChemBK: Lists multiple suppliers and provides an overview of the compound's properties.[8]

ECHEMI: A platform that connects buyers with chemical manufacturers, listing several

suppliers for Ethyl 3-(methylthio)propionate.[2]

Physicochemical Data
The following table summarizes the key quantitative data for Ethyl 3-(methylthio)propionate.
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Property Value Source(s)

Molecular Formula C₆H₁₂O₂S [8][9][10][11]

Molecular Weight 148.22 g/mol [6][9][11][12]

CAS Number 13327-56-5 [3][4][5][6][9][11][13]

Appearance Colorless to pale yellow liquid [7][9]

Odor
Fruity, pineapple, sulfurous,

sweet, onion-like
[1][5][9][10][12]

Boiling Point 196-197 °C at 760 mmHg [1][3][7][8][9]

Density 1.032 g/mL at 25 °C [1][2][8]

Refractive Index (n20/D) 1.457 - 1.463 [1][2][7][9]

Flash Point 81 °C (177.8 °F) - closed cup [12]

Solubility Soluble in ethanol [9][10]

Purity (typical) ≥98% [1][3][6]

Experimental Protocols
A common and efficient method for the synthesis of Ethyl 3-(methylthio)propionate is the

Michael addition of methyl mercaptan to ethyl acrylate.[14] This reaction involves the 1,4-

conjugate addition of a nucleophile (the thiolate) to an α,β-unsaturated carbonyl compound.

Materials and Equipment:

Ethyl acrylate

Methyl mercaptan (or a suitable precursor like sodium thiomethoxide)

A basic catalyst (e.g., sodium methoxide, triethylamine)

Anhydrous solvent (e.g., ethanol, THF)

Reaction flask equipped with a magnetic stirrer, condenser, and dropping funnel
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Inert atmosphere (e.g., nitrogen or argon)

Ice bath

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: A three-necked round-bottom flask is charged with the anhydrous solvent

and the basic catalyst under an inert atmosphere. The flask is cooled in an ice bath.

Addition of Reactants: Ethyl acrylate is dissolved in the anhydrous solvent and added to the

reaction flask. Methyl mercaptan is then added dropwise to the stirred solution via a dropping

funnel. The reaction is typically exothermic and the addition rate should be controlled to

maintain the temperature below a certain threshold (e.g., 10-15 °C).

Reaction Monitoring: The reaction is stirred at a controlled temperature for several hours.

The progress of the reaction can be monitored by techniques such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC) to ensure the complete consumption

of the starting materials.

Work-up: Once the reaction is complete, the catalyst is neutralized with a mild acid (e.g.,

dilute hydrochloric acid or ammonium chloride solution). The organic layer is separated, and

the aqueous layer is extracted with a suitable organic solvent (e.g., diethyl ether, ethyl

acetate). The combined organic layers are washed with brine, dried over an anhydrous

drying agent (e.g., sodium sulfate or magnesium sulfate), and filtered.

Purification: The solvent is removed under reduced pressure using a rotary evaporator. The

crude product is then purified by vacuum distillation to yield pure Ethyl 3-

(methylthio)propionate.

Quality Control: The purity of the final product should be confirmed using analytical techniques

such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance

(NMR) spectroscopy.[9][14]
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For the analysis of Ethyl 3-(methylthio)propionate, a reverse-phase High-Performance Liquid

Chromatography (RP-HPLC) method can be employed.[15]

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: A C18 or Newcrom R1 column.[15]

Mobile Phase: A mixture of acetonitrile (MeCN) and water. For methods compatible with

mass spectrometry, a small amount of formic acid is used as an additive. For other

applications, phosphoric acid can be used.[15]

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a suitable wavelength (e.g., 210 nm).

Injection Volume: 10-20 µL.

Procedure:

Sample Preparation: A standard solution of Ethyl 3-(methylthio)propionate is prepared in the

mobile phase or a compatible solvent at a known concentration. Samples to be analyzed are

similarly prepared, ensuring they are filtered through a 0.45 µm filter before injection.

Analysis: The prepared sample is injected into the HPLC system.

Data Interpretation: The retention time of the peak corresponding to Ethyl 3-

(methylthio)propionate is used for identification by comparing it to a standard. The peak area

is used for quantification against a calibration curve generated from standards of known

concentrations. This method is scalable and can be adapted for preparative separation to

isolate impurities.[15]
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Caption: Synthesis workflow for Ethyl 3-(methylthio)propionate.
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Caption: Quality control workflow for Ethyl 3-(methylthio)propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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